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Compound of Interest

Compound Name: Octafluorotoluene

Cat. No.: B1221213 Get Quote

Technical Support Center: Octafluorotoluene
This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with octafluorotoluene.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What are the immediate health hazards I should be aware of when working with

octafluorotoluene?

A1: Octafluorotoluene is a hazardous substance that can cause significant health effects. It is

harmful if swallowed and toxic if inhaled.[1] It can cause irritation to the skin, eyes, and

respiratory tract.[2][3] Inhalation of high concentrations of vapor may lead to symptoms such as

dizziness or suffocation and can affect the central nervous system.[2]

Q2: What personal protective equipment (PPE) is mandatory when handling

octafluorotoluene?

A2: To ensure personal safety, it is crucial to use the appropriate PPE. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that

conform to EU EN166 or OSHA's 29 CFR 1910.133 regulations.[2]
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Skin Protection: Wear impervious, flame-resistant protective clothing and gloves.[2] Always

inspect gloves before use and use a proper glove removal technique to avoid skin contact.[1]

Respiratory Protection: If ventilation is inadequate, a respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI Z88 standards is required. For nuisance

exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator can be used. For

higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[1][2]

Q3: The safety data sheet (SDS) mentions "incompatible materials." What specific substances

should I avoid mixing or storing with octafluorotoluene?

A3: Octafluorotoluene should not be stored with strong oxidizing agents or alkali metals.

Violent reactions can occur with these substances. It is crucial to ensure that storage areas are

free from these materials to prevent accidental contact.

Q4: What are the correct storage conditions for octafluorotoluene to maintain its stability and

prevent hazards?

A4: Proper storage is critical for safety. Store octafluorotoluene in a tightly closed container in

a cool, dry, and well-ventilated area designated as a flammables area.[2][4] Keep it away from

heat, sparks, open flames, and other ignition sources.[2]

Q5: I've accidentally spilled a small amount of octafluorotoluene in the fume hood. What is

the correct procedure for cleanup?

A5: For a small spill, first ensure all sources of ignition are removed and that there is adequate

ventilation.[2] Use spark-proof tools for cleanup. Absorb the spill with an inert material like

vermiculite, sand, or earth.[2] Collect the absorbed material and place it into a suitable, closed

container for disposal.[2] Do not let the chemical enter drains.

Q6: What should I do in case of accidental skin or eye contact with octafluorotoluene?

A6: Immediate first aid is crucial.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
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Skin Contact: Remove all contaminated clothing and shoes. Flush the skin with plenty of

soap and water for at least 15 minutes. Get medical aid.[2][4]

Quantitative Data Summary
Property Value Source

Flash Point 20 °C (68 °F) [2][4][5]

Boiling Point 104 °C [6][7]

Density 1.666 g/mL at 25 °C [7]

Vapor Pressure 26 mmHg

Lower Explosion Limit Not available [2]

Upper Explosion Limit Not available [2]

Experimental Protocols
Protocol 1: General Handling and Dispensing

Preparation: Ensure the work area, typically a fume hood, is clean and uncluttered. Verify

that an eyewash station and safety shower are readily accessible.[2]

Personal Protective Equipment (PPE): Don the required PPE as outlined in the FAQ section

(safety goggles, chemical-resistant gloves, and a lab coat).

Grounding: When transferring from a larger container, ground and bond both the receiving

and dispensing containers to prevent static discharge.[2]

Dispensing: Use spark-proof tools for opening and closing containers.[2] Dispense the

required amount slowly and carefully to avoid splashing.

Closure: Securely close the container immediately after dispensing.

Cleanup: Clean any minor drips or spills in the work area immediately with an appropriate

absorbent material.
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Waste Disposal: Dispose of all contaminated materials (gloves, absorbent pads, etc.) in a

designated hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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